Cas no 139442-98-1 (Heptanoic acid, 7-[[(5-methyl-4-isoxazolyl)carbonyl]amino]-)

• Product Name: Heptanoic acid, 7-[[(5-methyl-4-isoxazolyl)carbonyl]amino]-
• CAS No: 139442-98-1
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 1280680
• Update Time: 2024-08-04

Heptanoic acid, 7-[[(5-methyl-4-isoxazolyl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[[(5-methyl-4-isoxazolyl)carbonyl]amino]-

• Inchi： 1S/C12H18N2O4/c1-9-10(8-14-18-9)12(17)13-7-5-3-2-4-6-11(15)16/h8H,2-7H2,1H3,(H,13,17)(H,15,16)
• InChI Key： ODDWVUKPEYVIFM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCNC(C1=C(C)ON=C1)=O

Computed Properties

• Exact Mass: 254.12674

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 495.8±40.0 °C(Predicted)
• PSA: 92.43
• pka: 4.76±0.10(Predicted)